87-83-2

Pentabromotoluene

In Stock

• CAS RN:
• 87-83-2

• Formula:
• C7H3Br5

• InChI:
• InChI=1S/C7H3Br5/c1-2-3(8)5(10)7(12)6(11)4(2)9/h1H3

• InChIKey:
• OZHJEQVYCBTHJT-UHFFFAOYSA-N

• 2,3,4,5,6-Pentabromotoluene is a brominated compound, widely used as a flame retardant in textiles, rubber, unsaturated polyesters, polyethylene, SBR latex, etc.
  Pentabromotoluene is a colorless powder. Insoluble in water. (NTP, 1992)
  

4-Cyclopropylbutan-1-ol

In Stock

• CAS RN:
• 5687-83-2

• Formula:
• C7H14O

• InChI:
• InChI=1S/C7H14O/c8-6-2-1-3-7-4-5-7/h7-8H,1-6H2

• InChIKey:
• ZBSZQTUXBJZOLE-UHFFFAOYSA-N

• 4-Cyclopropylbutan-1-ol is a useful research compound. Its molecular formula is C7H14O and its molecular weight is 114.19 g/mol. The purity is usually 95%.

Methyl 2,3-dinitrobenzoate

In Stock

• CAS RN:
• 42087-83-2

• Formula:
• C8H6N2O6

• InChI:
• InChI=1S/C8H6N2O6/c1-16-8(11)5-3-2-4-6(9(12)13)7(5)10(14)15/h2-4H,1H3

• InChIKey:
• CVECQSXVBHHMBT-UHFFFAOYSA-N

• Methyl 2,3-dinitrobenzoate is a useful research compound. Its molecular formula is C8H6N2O6 and its molecular weight is 226.14 g/mol. The purity is usually 95%.

5-Hydroxy-DPAT hydrobromide

Usually In Stock

• CAS RN:
• 71787-83-2

• Formula:
• C16H26BrNO

• InChI:
• InChI=1S/C16H25NO.BrH/c1-3-10-17(11-4-2)14-8-9-15-13(12-14)6-5-7-16(15)18;/h5-7,14,18H,3-4,8-12H2,1-2H3;1H

• InChIKey:
• QHPNEGRNHVBQOB-UHFFFAOYSA-N

• 5-Hydroxy-DPAT hydrobromide is a useful research compound. Its molecular formula is C16H26BrNO and its molecular weight is 328.294. The purity is usually 95%.

2-Methoxy-4-nitrobenzoyl chloride

Usually In Stock

• CAS RN:
• 39787-83-2

• Formula:
• C8H6ClNO4

• InChI:
• InChI=1S/C8H6ClNO4/c1-14-7-4-5(10(12)13)2-3-6(7)8(9)11/h2-4H,1H3

• InChIKey:
• DJDAPLBWGIXUAG-UHFFFAOYSA-N

• 2-Methoxy-4-nitrobenzoyl chloride is a useful research compound. Its molecular formula is C8H6ClNO4 and its molecular weight is 215.59 g/mol. The purity is usually 95%.

Tert-butyl 4-ethynyl-4-hydroxypiperidine-1-carboxylate

In Stock

• CAS RN:
• 275387-83-2

• Formula:
• C12H19NO3

• InChI:
• InChI=1S/C12H19NO3/c1-5-12(15)6-8-13(9-7-12)10(14)16-11(2,3)4/h1,15H,6-9H2,2-4H3

• InChIKey:
• SHEYWYIIXFHSNB-UHFFFAOYSA-N

• Tert-butyl 4-ethynyl-4-hydroxypiperidine-1-carboxylate is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.288. The purity is usually 95%.

7-(4-Bromophenyl)-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898787-83-2

• Formula:
• C13H15BrO3

• InChI:
• InChI=1S/C13H15BrO3/c14-11-8-6-10(7-9-11)12(15)4-2-1-3-5-13(16)17/h6-9H,1-5H2,(H,16,17)

• InChIKey:
• UXMPDMUBLXIWNG-UHFFFAOYSA-N

• 7-(4-Bromophenyl)-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C13H15BrO3 and its molecular weight is 299.16 g/mol. The purity is usually 95%.

1-(4-methylpiperidin-1-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}ethane-1,2-dione

In Stock

• CAS RN:
• 893987-83-2

• Formula:
• C22H27N3O3

• InChI:
• InChI=1S/C22H27N3O3/c1-16-8-12-24(13-9-16)22(28)21(27)18-14-25(19-7-3-2-6-17(18)19)15-20(26)23-10-4-5-11-23/h2-3,6-7,14,16H,4-5,8-13,15H2,1H3

• InChIKey:
• VGAWGRLAWOMCMP-UHFFFAOYSA-N

• 1-(4-methylpiperidin-1-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}ethane-1,2-dione is a useful research compound. Its molecular formula is C22H27N3O3 and its molecular weight is 381.5 g/mol. The purity is usually 95%.

1-Bromo-4-(fluoromethylsulfonyl)benzene

In Stock

• CAS RN:
• 173387-83-2

• Formula:
• C7H6BrFO2S

• InChI:
• InChI=1S/C7H6BrFO2S/c8-6-1-3-7(4-2-6)12(10,11)5-9/h1-4H,5H2

• InChIKey:
• LCDVQKOYADAUDA-UHFFFAOYSA-N

• 1-Bromo-4-(fluoromethylsulfonyl)benzene is a useful research compound. Its molecular formula is C7H6BrFO2S and its molecular weight is 253.09. The purity is usually 95%.

Ethyl 2-cyano-3-[5-(3,4-dichlorophenyl)furan-2-yl]prop-2-enoate

Usually In Stock

• CAS RN:
• 301687-83-2

• Formula:
• C16H11Cl2NO3

• InChI:
• InChI=1S/C16H11Cl2NO3/c1-2-21-16(20)11(9-19)7-12-4-6-15(22-12)10-3-5-13(17)14(18)8-10/h3-8H,2H2,1H3/b11-7+

• InChIKey:
• BXQPUQXVXQVTLI-YRNVUSSQSA-N

• Ethyl 2-cyano-3-[5-(3,4-dichlorophenyl)furan-2-yl]prop-2-enoate is a useful research compound. Its molecular formula is C16H11Cl2NO3 and its molecular weight is 336.17. The purity is usually 95%.

N'-{[5-(3-chloro-4-methylphenyl)-2-furyl]methylene}-2-hydroxy-2-phenylacetohydrazide

• CAS RN:
• 330987-83-2

• Formula:
• C20H17ClN2O3

• InChI:
• InChI=1S/C20H17ClN2O3/c1-13-7-8-15(11-17(13)21)18-10-9-16(26-18)12-22-23-20(25)19(24)14-5-3-2-4-6-14/h2-12,19,24H,1H3,(H,23,25)/b22-12+

• InChIKey:
• NVAOMIWBNKQHMZ-WSDLNYQXSA-N

• N'-{[5-(3-chloro-4-methylphenyl)-2-furyl]methylene}-2-hydroxy-2-phenylacetohydrazide is a useful research compound. Its molecular formula is C20H17ClN2O3 and its molecular weight is 368.8g/mol. The purity is usually 95%.

5-(3-chlorophenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636987-83-2

• Formula:
• C22H17ClN2O4S

• InChI:
• InChI=1S/C22H17ClN2O4S/c1-12-10-14(6-7-16(12)29-2)19(26)17-18(13-4-3-5-15(23)11-13)25(21(28)20(17)27)22-24-8-9-30-22/h3-11,18,26H,1-2H3/b19-17+

• InChIKey:
• HANFVKCEVNJZDM-UHFFFAOYSA-N

• 5-(3-chlorophenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(thiazol-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H17ClN2O4S and its molecular weight is 440.9. The purity is usually 95%.

2-amino-N-(3-methoxyphenyl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide

In Stock

• CAS RN:
• 725687-83-2

• Formula:
• C18H22N2O2S

• InChI:
• InChI=1S/C18H22N2O2S/c1-22-13-8-6-7-12(11-13)20-18(21)16-14-9-4-2-3-5-10-15(14)23-17(16)19/h6-8,11H,2-5,9-10,19H2,1H3,(H,20,21)

• InChIKey:
• NHJCPOBRZVCUMZ-UHFFFAOYSA-N

• 2-amino-N-(3-methoxyphenyl)-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H22N2O2S and its molecular weight is 330.45. The purity is usually 95%.

Ethyl 4-((4-(2-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 851987-83-2

• Formula:
• C23H27N5O6S2

• InChI:
• InChI=1S/C23H27N5O6S2/c1-4-34-23(30)27-11-13-28(14-12-27)36(31,32)17-8-6-16(7-9-17)21(29)25-26-22-24-19-18(33-3)10-5-15(2)20(19)35-22/h5-10H,4,11-14H2,1-3H3,(H,24,26)(H,25,29)

• InChIKey:
• IMNFGSDPHWJZBW-UHFFFAOYSA-N

• Ethyl 4-((4-(2-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H27N5O6S2 and its molecular weight is 533.62. The purity is usually 95%.

N-(4-methoxyphenethyl)-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 872987-83-2

• Formula:
• C20H20N4O2S

• InChI:
• InChI=1S/C20H20N4O2S/c1-26-17-6-4-15(5-7-17)10-12-22-19(25)14-27-20-9-8-18(23-24-20)16-3-2-11-21-13-16/h2-9,11,13H,10,12,14H2,1H3,(H,22,25)

• InChIKey:
• OZEDKYQUMKGPHU-UHFFFAOYSA-N

• N-(4-methoxyphenethyl)-2-((6-(pyridin-3-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20N4O2S and its molecular weight is 380.47. The purity is usually 95%.

8-Acetoxypyrene-1,3,6-trisulfonic acid trisodium salt

In Stock

• CAS RN:
• 115787-83-2

• Formula:
• C18H9Na3O11S3

• InChI:
• InChI=1S/C18H12O11S3.3Na/c1-8(19)29-13-6-14(30(20,21)22)10-4-5-12-16(32(26,27)28)7-15(31(23,24)25)11-3-2-9(13)17(10)18(11)12;;;/h2-7H,1H3,(H,20,21,22)(H,23,24,25)(H,26,27,28);;;/q;3*+1/p-3

• InChIKey:
• AVWTVIHOBLSYNA-UHFFFAOYSA-K

• Highly water soluble substrate for fluorometric assay of esterases at longer wavelengths.
  
  

3-ethoxy-1-ethyl-N-(3-methoxybenzyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014087-83-2

• Formula:
• C16H21N3O3

• InChI:
• InChI=1S/C16H21N3O3/c1-4-19-11-14(16(18-19)22-5-2)15(20)17-10-12-7-6-8-13(9-12)21-3/h6-9,11H,4-5,10H2,1-3H3,(H,17,20)

• InChIKey:
• LCZXITMWMDETRY-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(3-methoxybenzyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H21N3O3 and its molecular weight is 303.362. The purity is usually 95%.

(S)-1-(5-Chloropyridin-3-yl)ethanamine

In Stock

• CAS RN:
• 1213887-83-2

• Formula:
• C7H9ClN2

• InChI:
• InChI=1S/C7H9ClN2/c1-5(9)6-2-7(8)4-10-3-6/h2-5H,9H2,1H3/t5-/m0/s1

• InChIKey:
• HVGKGOMAGDQVDC-YFKPBYRVSA-N

• (S)-1-(5-Chloropyridin-3-yl)ethanamine is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61 g/mol. The purity is usually 95%.

1-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)azetidine

In Stock

• CAS RN:
• 1797087-83-2

• Formula:
• C15H13ClF3NO5S2

• InChI:
• InChI=1S/C15H13ClF3NO5S2/c16-14-4-3-11(6-13(14)15(17,18)19)27(23,24)20-7-12(8-20)26(21,22)9-10-2-1-5-25-10/h1-6,12H,7-9H2

• InChIKey:
• HJCWXIMZVVPLIK-UHFFFAOYSA-N

• 1-((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)azetidine is a useful research compound. Its molecular formula is C15H13ClF3NO5S2 and its molecular weight is 443.84. The purity is usually 95%.

2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-propylacetamide

In Stock

• CAS RN:
• 1797287-83-2

• Formula:
• C14H18N4O3

• InChI:
• InChI=1S/C14H18N4O3/c1-2-7-15-12(19)9-17-14(20)18(10-5-6-10)13(16-17)11-4-3-8-21-11/h3-4,8,10H,2,5-7,9H2,1H3,(H,15,19)

• InChIKey:
• OQZXWJWETWDLBW-UHFFFAOYSA-N

• 2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-propylacetamide is a useful research compound. Its molecular formula is C14H18N4O3 and its molecular weight is 290.323. The purity is usually 95%.

1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1807187-83-2

• Formula:
• C7H2BrF5O

• InChI:
• InChI=1S/C7H2BrF5O/c8-3-1-2-4(9)6(5(3)10)14-7(11,12)13/h1-2H

• InChIKey:
• WDVASDORAKSUSV-UHFFFAOYSA-N

• 1-Bromo-2,4-difluoro-3-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H2BrF5O and its molecular weight is 276.988. The purity is usually 95%.

2-(Azetidine-1-carbonyl)piperidine

In Stock

• CAS RN:
• 1849187-83-2

• Formula:
• C9H16N2O

• InChI:
• InChI=1S/C9H16N2O/c12-9(11-6-3-7-11)8-4-1-2-5-10-8/h8,10H,1-7H2

• InChIKey:
• COQWOMFZEHOBOS-UHFFFAOYSA-N

• 2-(Azetidine-1-carbonyl)piperidine is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.

Methyl 4-chloro-5-fluoro-2-methylbenzoate

In Stock

• CAS RN:
• 1352887-83-2

• Formula:
• C9H8ClFO2

• InChI:
• InChI=1S/C9H8ClFO2/c1-5-3-7(10)8(11)4-6(5)9(12)13-2/h3-4H,1-2H3

• InChIKey:
• IZNLRPKDLJOZFQ-UHFFFAOYSA-N

• Methyl 4-chloro-5-fluoro-2-methylbenzoate is a useful research compound. Its molecular formula is C9H8ClFO2 and its molecular weight is 202.61 g/mol. The purity is usually 95%.

tert-Butyl 3-methyl-4-(1-(thiazol-2-yl)ethyl)piperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 1289387-83-2

• Formula:
• C15H25N3O2S

• InChI:
• InChI=1S/C15H25N3O2S/c1-11-10-17(14(19)20-15(3,4)5)7-8-18(11)12(2)13-16-6-9-21-13/h6,9,11-12H,7-8,10H2,1-5H3

• InChIKey:
• SEXLBIWUBJNGCC-UHFFFAOYSA-N

• Tert-Butyl 3-methyl-4-(1-(thiazol-2-yl)ethyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H25N3O2S and its molecular weight is 311.4. The purity is usually 95%.

2,3,4,5,6-Pentabromotoluene

In Stock

• CAS RN:
• 87-83-2; 26101-97-3(replacedby87-83-2)

• Formula:
• C7H3Br5

• InChI:
• InChI=1S/C7H3Br5/c1-2-3(8)5(10)7(12)6(11)4(2)9/h1H3

• InChIKey:
• OZHJEQVYCBTHJT-UHFFFAOYSA-N

• Pentabromotoluene is a colorless powder. Insoluble in water. (NTP, 1992)